6-bromo-3-chloro-1H-indole

• IUPAC Name: 6-bromo-3-chloro-1H-indole
• InChI: InChI=1S/C8H5BrClN/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H
• InChI Key: HNAPHNHPMKKVKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC=C2Cl
• Molecular Formula: C8H5BrClN
• DSSTOX Substance ID: DTXSID10483320
• Molecular Weight: 230.49 g/mol
• CAS RN: 57916-08-2

Description

6-Bromo-3-chloro-1H-indole is a compound with the molecular formula C8H5BrClN. It has a molecular weight of 230.49 and is a white to yellow solid. This compound is a natural product found in Ptychodera flava.

Molecular Structure Analysis

The molecular structure of 6-bromo-3-chloro-1H-indole consists of a benzene ring fused to a pyrrole ring. The InChI code for this compound is 1S/C8H5BrClN/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H.

Chemical Reactions Analysis

Indole derivatives, including 6-bromo-3-chloro-1H-indole, have been shown to undergo various chemical reactions. For example, Rh-catalyzed C-H carbonylation of indoles has been achieved, suggesting a mechanism involving Rh (III) initiated C-H metallation.

Physical And Chemical Properties Analysis

6-Bromo-3-chloro-1H-indole is a white to yellow solid. It has a molecular weight of 230.49 and its InChI code is 1S/C8H5BrClN/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-4,11H.

Scientific Research Applications

Antiviral Activity

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Anti-inflammatory Properties

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Anticancer Applications

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Anti-HIV Activity

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Antioxidant Properties

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Antimicrobial Activity

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Antitubercular Activity

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Antidiabetic Applications

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Future Directions

Indole derivatives, including 6-bromo-3-chloro-1H-indole, have attracted increasing attention in recent years due to their potential as biologically active compounds for the treatment of various disorders. Future research may focus on the development of novel indole derivatives with enhanced pharmacological activity.

Mechanism of Action

Target of Action

6-Bromo-3-chloro-1H-indole, a derivative of indole, is known to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . The compound’s interaction with its targets could lead to changes in cell signaling, gene expression, or enzymatic activity, depending on the specific target.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect multiple biochemical pathways.

Result of Action

Given the broad biological activities of indole derivatives, the compound’s action could result in a variety of molecular and cellular effects, depending on the specific target and biological context .

Synthesis routes and methods

Procedure details

A mixture of 6-bromo-1H-indole (850 mg, 4.34 mmol) and NCS (593 mg, 4.44 mmol) in DCM (17 mL) was stirred at 0° C. for 1.5 hour. The mixture was partitioned between saturated aqueous ammonium chloride (25 mL) and ethyl acetate (150 mL). The organic phase was separated, washed with brine (25 mL), dried with anhydrous magnesium sulfate, filtered and evaporated to dryness to give the title compound (894 mg). LCMS (A): m/z (M+H)+ 230/232, C8H5BrClN requires 229/231 (acidic).